Cas no 1072933-64-2 (3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine)

• Product Name: 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine
• CAS No: 1072933-64-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD11857624
• CID: 1074412
• PubChem ID: 329770987
• Update Time: 2025-05-19

3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine
• DTXSID70670133
• A907946
• AKOS006344305
• MFCD11857624
• DB-059596
• XSB93364
• CS-0339513
• 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine, AldrichCPR
• 1072933-64-2

• MDL： MFCD11857624
• Inchi： 1S/C10H13NO3/c1-10(13-3-4-14-10)8-5-9(12-2)7-11-6-8/h5-7H,3-4H2,1-2H3
• InChI Key： VTTGCKBXEWCPPS-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.6Ų

3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine

Latest Research Insights on 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine (CAS: 1072933-64-2) in Chemical Biology and Pharmaceutical Applications

3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine (CAS: 1072933-64-2) is a structurally unique heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core functionalized with a methoxy group and a dioxolane moiety, exhibits promising potential as a versatile building block for drug discovery and as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized the compound's reactive sites to develop a series of derivatives with improved selectivity profiles against off-target kinases. Molecular docking studies revealed that the dioxolane moiety contributes to enhanced binding affinity through unique hydrogen bonding interactions with the BTK active site.

In neuropharmacology research, this compound has shown potential as a scaffold for developing σ-1 receptor ligands. A recent patent application (WO2023018765) describes its use in creating compounds with neuroprotective effects in models of neurodegenerative diseases. The structural flexibility of the molecule allows for strategic modifications that can fine-tune blood-brain barrier permeability while maintaining target engagement.

The synthetic accessibility of 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development presented an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact through green chemistry principles. This advancement addresses previous challenges in the industrial-scale production of this valuable intermediate.

Emerging research suggests potential applications beyond small molecule therapeutics. A preprint study (ChemRxiv 2024) reports the compound's utility in PROTAC (proteolysis targeting chimera) design, where its structural features facilitate the formation of ternary complexes between target proteins and E3 ubiquitin ligases. This application highlights the growing importance of 1072933-64-2 in the development of next-generation therapeutic modalities.

As research continues, the unique physicochemical properties of 3-Methoxy-5-(2-methyl-1,3-dioxolan-2-yl)pyridine, including its balanced lipophilicity (clogP 1.8) and polar surface area (45 Ų), position it as a valuable tool in drug discovery. Future directions may explore its incorporation into covalent inhibitors or as a component of antibody-drug conjugates, further expanding its utility in pharmaceutical development.